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Cat. No.: B15579886 Get Quote

Micropeptin 478A: A Potent Tool for Fibrinolysis
Research
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Micropeptin 478A is a naturally occurring cyclic depsipeptide isolated from the

cyanobacterium Microcystis aeruginosa. It has been identified as a potent inhibitor of plasmin,

the primary enzyme responsible for the breakdown of fibrin clots. This property makes

Micropeptin 478A a valuable research tool for studying the intricacies of the fibrinolytic

system, investigating the mechanisms of plasmin-mediated pathologies, and exploring novel

therapeutic strategies for fibrinolysis-related disorders. These application notes provide detailed

protocols and data to facilitate the use of Micropeptin 478A in a research setting.

Mechanism of Action
Micropeptin 478A functions as a competitive inhibitor of plasmin, a serine protease. The

inhibitory activity of micropeptins is largely determined by their amino acid composition,

particularly the residues that interact with the active site of the target protease. While the

precise binding mode of Micropeptin 478A to plasmin is yet to be fully elucidated, its low IC50

value suggests a high affinity and specificity for this enzyme.
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Data Presentation
The inhibitory activity of Micropeptin 478A against plasmin has been quantified, highlighting its

potency. For comparative purposes, data on the inhibition of other serine proteases by different

micropeptins are also presented to provide context on the potential specificity of this class of

compounds.

Table 1: Inhibitory Activity of Micropeptin 478A and Other Micropeptins against Various Serine

Proteases

Compound Target Enzyme IC50 Reference

Micropeptin 478A Plasmin 0.1 µg/mL [1](--INVALID-LINK--)

Micropeptin 478A Trypsin Data not available -

Micropeptin 478A Chymotrypsin Data not available -

Micropeptin TR1058 Chymotrypsin 6.78 µM [2](--INVALID-LINK--)

Aeruginosin TR642 Trypsin 3.80 µM [2](--INVALID-LINK--)

Aeruginosin TR642 Thrombin 0.85 µM [2](--INVALID-LINK--)

Cyanopeptolin (Arg in

position 2)
Trypsin 0.24–0.26 µM [3](--INVALID-LINK--)

Cyanopeptolin (Tyr in

position 2)
Chymotrypsin 0.26 µM [3](--INVALID-LINK--)

Note: Specific IC50 values for Micropeptin 478A against trypsin and chymotrypsin are not

readily available in the reviewed literature. The provided data for other micropeptins illustrates

the structure-activity relationships within this compound class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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